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Compound of Interest

Compound Name: Bunitrolol Hydrochloride

Cat. No.: B1204470 Get Quote

Bunitrolol Hydrochloride: A Core Technical
Profile
For researchers, scientists, and drug development professionals, a precise understanding of a

compound's fundamental physicochemical properties is paramount. This guide provides a

concise technical summary of Bunitrolol Hydrochloride, focusing on its molecular formula

and weight.

Physicochemical Data Summary
The following table outlines the key molecular identifiers for Bunitrolol Hydrochloride,

facilitating straightforward data comparison and integration into research workflows.

Property Value

Molecular Formula C₁₄H₂₁ClN₂O₂[1]

Molecular Weight 284.78 g/mol [1][2][3][4][5]

Alternate Molecular Formula C₁₄H₂₀N₂O₂.HCl[2][3][5][6]

Note: The alternate molecular formula explicitly represents the hydrochloride salt.

Logical Relationship of Molecular Components
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The relationship between the base compound, Bunitrolol, and its hydrochloride salt is

fundamental to its chemical identity and formulation. The following diagram illustrates this

simple but critical association.
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Formation of Bunitrolol Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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